Cas no 13840-04-5 (AMMONIUM CERIUM(IV) SULFATE DIHYDRATE)

• Product Name: AMMONIUM CERIUM(IV) SULFATE DIHYDRATE
• CAS No: 13840-04-5
• MF: CeH₅NO₄S
• MW: 255.224996328354
• MDL: MFCD00148851
• CID: 93425
• Update Time: 2025-06-12

AMMONIUM CERIUM(IV) SULFATE DIHYDRATE Chemical and Physical Properties

Names and Identifiers

• AMMONIUM CERIUM(IV) SULFATE DIHYDRATE
• CERIUM(IV) TETRAAMMONIUM SULFATE DIHYDRATE
• CERIC AMMONIUM SULFATE DIHYDRATE
• CERIUM(IV) AMMONIUM SULFATE DIHYDRATE
• AMMONIUM CERIC SULPHATE 2H2O
• AMMONIUM CERIC SULPHATE 2-HYDRATE
• AMMONIUM CERIUM(IV) SULFATE
• AMMONIUM CERIUM(IV) SULFATE TETRAHYDRATE
• AMMOMIUM CERIC SULFATE,AR
• ammonia
• CERIC AMMONIUM SULFATE TETRAHYDRATE
• Cerium
• CERIUM(+4)TETRAAMMONIUM SULFATE TETRAHYDRATE
• CERIUM(IV) AMMONIUM SULFATE TETRAHYDRATE
• CERIUM(IV) TETRAAMMONIUM SULFATE TETRAHYDRATE
• sulfuric acid,(1:x:x)
• sulfuricacid,ammoniumceriumsalt
• sulphuric acid,ammonium cerium salt
• Ammonium cerium(Ⅳ) sulfate
• Cerium/ammonia/sulfuric acid,(1:x:x)
• sulphuric acid, ammonium cerium salt

• MDL： MFCD00148851
• Inchi： 1S/Ce.H3N.H2O4S/c;;1-5(2,3)4/h;1H3;(H2,1,2,3,4)
• InChI Key： JNCBNOKJWZECAH-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.[Ce].N

Computed Properties

• Exact Mass: 595.85000

Experimental Properties

• Color/Form: Not available
• Melting Point: 130 °C(lit.)
• PSA: 356.20000
• LogP: 1.63720
• Solubility: Not available

AMMONIUM CERIUM(IV) SULFATE DIHYDRATE Security Information

• Hazardous Material transportation number：UN 1479
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：II

Additional information on AMMONIUM CERIUM(IV) SULFATE DIHYDRATE

Recent Advances in the Application of Ammonium Cerium(IV) Sulfate Dihydrate (CAS 13840-04-5) in Chemical and Biomedical Research

Ammonium cerium(IV) sulfate dihydrate (CAS 13840-04-5) is a versatile chemical compound with significant applications in both chemical synthesis and biomedical research. Recent studies have highlighted its role as a potent oxidizing agent, catalyst, and its potential therapeutic uses. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, mechanisms of action, and emerging applications in drug development and diagnostics.

One of the key areas of interest is the compound's utility in organic synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated that ammonium cerium(IV) sulfate dihydrate can efficiently mediate the oxidation of alcohols to carbonyl compounds under mild conditions. The researchers noted its high selectivity and yield, making it a greener alternative to traditional oxidizing agents like chromium-based reagents. This advancement is particularly relevant for the pharmaceutical industry, where such transformations are frequently employed in drug synthesis.

In the biomedical field, recent investigations have explored the compound's potential as an antimicrobial agent. A 2024 study in the European Journal of Medicinal Chemistry reported that ammonium cerium(IV) sulfate dihydrate exhibits broad-spectrum activity against drug-resistant bacterial strains, including MRSA. The mechanism appears to involve the generation of reactive oxygen species (ROS), which disrupt bacterial cell membranes. These findings suggest potential applications in developing new antimicrobial therapies, especially in the context of rising antibiotic resistance.

Another promising application is in cancer research. Preliminary studies have indicated that cerium(IV) compounds may selectively induce apoptosis in cancer cells while sparing normal cells. A 2023 paper in Chemical Biology & Drug Design investigated the compound's interaction with cellular redox systems, revealing its ability to modulate oxidative stress pathways. While further research is needed, these results open new avenues for developing cerium-based anticancer agents.

The compound's role in analytical chemistry has also seen advancements. Researchers have developed novel electrochemical sensors using ammonium cerium(IV) sulfate dihydrate as a redox mediator for detecting biomolecules like glucose and dopamine. These sensors show improved sensitivity and stability compared to conventional systems, with potential applications in point-of-care diagnostics.

Despite these promising developments, challenges remain in the widespread application of ammonium cerium(IV) sulfate dihydrate. Issues such as solubility in biological systems, potential toxicity at higher concentrations, and the need for more comprehensive pharmacokinetic studies must be addressed. Current research efforts are focusing on nanoparticle formulations and surface modifications to enhance the compound's bioavailability and reduce side effects.

In conclusion, ammonium cerium(IV) sulfate dihydrate (CAS 13840-04-5) continues to demonstrate significant potential across multiple scientific disciplines. Its unique redox properties make it valuable for synthetic chemistry, while its biological activities offer promising therapeutic applications. As research progresses, we anticipate seeing more innovative uses of this compound, particularly in addressing current challenges in drug development and antimicrobial resistance.